Cas no 2138114-26-6 (3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide)
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
- 2138114-26-6
- EN300-1140613
-
- Inchi: 1S/C11H20N4O/c1-5-13-11(4,10(12)16)7-15-6-8(2)14-9(15)3/h6,13H,5,7H2,1-4H3,(H2,12,16)
- InChI Key: YNZRZBYTWPDSRI-UHFFFAOYSA-N
- SMILES: O=C(C(C)(CN1C=C(C)N=C1C)NCC)N
Computed Properties
- Exact Mass: 224.16371127g/mol
- Monoisotopic Mass: 224.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 72.9Ų
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140613-1.0g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140613-0.05g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1140613-0.1g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1140613-0.25g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1140613-0.5g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1140613-1g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1140613-2.5g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1140613-5g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 5g |
$3273.0 | 2023-10-26 | |
| Enamine | EN300-1140613-10g |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide |
2138114-26-6 | 95% | 10g |
$4852.0 | 2023-10-26 |
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide
Introduction to 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide (CAS No. 2138114-26-6)
3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide (CAS No. 2138114-26-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.
The molecular structure of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide is composed of a 2,4-dimethylimidazole ring and an ethylamino group attached to a propanamide backbone. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for drug development. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which can enhance the compound's binding affinity to various biological targets.
Recent studies have focused on the pharmacological properties of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's neuroprotective effects. Preclinical studies have shown that 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide can protect neurons from oxidative stress and reduce apoptosis in neuronal cells. This property makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a moderate half-life, which are crucial factors for its potential use as an orally administered drug. Additionally, the compound exhibits low toxicity in animal models, further supporting its safety profile for clinical development.
In terms of chemical synthesis, several methods have been developed to produce 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide. One common approach involves the reaction of 3-bromo-N,N-diethylnicotinamide with 1H-imidazole under specific conditions to form the desired product. These synthetic routes are being optimized to improve yield and reduce production costs, making the compound more accessible for large-scale manufacturing.
The structural versatility of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide allows for further modifications to enhance its therapeutic properties. For instance, substituting different functional groups on the imidazole ring or the ethylamino group can lead to derivatives with improved potency or selectivity. This flexibility opens up new avenues for drug discovery and development.
In conclusion, 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide (CAS No. 2138114-26-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
2138114-26-6 (3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)-2-methylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)